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Compound of Interest

Compound Name: L-(-)-Mannose-13C-1

Cat. No.: B12402712

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the solubility and stability of L-(-)-Mannose-13C-1,
a stable isotope-labeled monosaccharide crucial for metabolic research and as an internal
standard in quantitative analyses. Given that the single 13C isotopic label at the C-1 position
does not significantly alter the physicochemical properties, this document leverages data from
its unlabeled counterpart, L-(-)-Mannose, to provide a comprehensive overview.

Property Value Source
Molecular Formula Cs513CH1206 MedChemExpress|[1]
_ MedChemExpress,
Molecular Weight ~181.15 g/mol )
InvivoChem[1][2]

White to off-white ChemicalBook, InvivoChem[2]
Appearance ] )

powder/crystalline solid [3]
Melting Point 129-131 °C Sigma-Aldrich

Section 1: Solubility Profile

L-(-)-Mannose-13C-1, like its unlabeled form, is a polar molecule, exhibiting high solubility in
aqueous solutions and limited solubility in non-polar organic solvents.
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Quantitative Solubility Data

The following table summarizes the solubility of L-Mannose in various solvents. This data

serves as a reliable proxy for L-(-)-Mannose-13C-1.

Solvent Concentration Temperature Notes Source
Clear, colorless
Water 100 mg/mL 20 °C to very faintly Sigma-Aldrich
yellow solution.
2480 g/L (D- _ . S
Water 17 °C Highly soluble. Fisher Scientific
Mannose)
Phosphate-
) - Cayman
Buffered Saline ~10 mg/mL Not Specified For D-Mannose. ]
Chemical
(PBS), pH 7.2
Dimethyl
; o Cayman
Sulfoxide ~20 mg/mL Not Specified For D-Mannose. )
Chemical
(DMSO)
Dimethylformami -~ Cayman
~10 mg/mL Not Specified For D-Mannose. ]
de (DMF) Chemical
Used for
» extraction of
80% Ethanol Soluble Not Specified )
monosaccharide
S.
Monosaccharide
s generally do
- not dissolve in
95% Ethanol Insoluble Not Specified ]
high-
concentration
alcohol.

Experimental Protocol: Determining Aqueous Solubility
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This protocol outlines a standard method for quantitatively determining the solubility of L-(-)-
Mannose-13C-1 in an aqueous buffer.
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Preparation

Equilibrate buffer to 25°C Weigh L-(-)-Mannose-13C-1
4 N

Experiment

Add excess compound to buffer

Stir vigorously for 24h at 25°C

Allow solution to settle

Filter with 0.45 pum syringe filter

-

.

\

Anav_ysis

(Prepare serial dilutions of supernatant]

( Analyze by HPLC-RID ]

( Quantify against standard curve ]

J
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4 Preparation

Prepare stock solution (e.g., 1 mg/mL)

Aliguot into vials for each time point

4 Stress Conditions

Incubate at desired temp/pH

Start
ncubation
\

4 Tirne—Poirvt Analysis

( Withdraw sample at intervals (e.g., 0, 2, 4, 8, 24h) )

b( Immediately analyze by HPLC-RID )

i

( Calculate % remaining vs. T=0 )
J

Take T=0 sample for baseline

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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